Cas no 1823526-29-9 (Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 1823526-29-9
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6788807
• Update Time: 2025-05-30

Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-12-14-10-19-11-15(14)16(20)9-13-7-5-4-6-8-13/h4-8,14-16,19H,9-12H2,1-3H3
• InChI Key： VYYQPGBIKIFJCF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C1N(CC2CNCC12)C(=O)OC(C)(C)C

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 416.6±38.0 °C(predicted)
• pka: 10.72±0.40(predicted)

Additional information on Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester

Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic Acid Hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl Ester: A Comprehensive Overview

Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester is a complex organic compound with the CAS registry number 1823526-29-9. This compound belongs to the class of pyrrole derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule is characterized by a fused pyrrole ring system, which contributes to its distinctive electronic and steric properties. The presence of a phenylmethyl group and a 1,1-dimethylethyl ester further enhances its functional versatility.

The synthesis of pyrrolo[3,4-c]pyrrole derivatives has been extensively studied in recent years. Researchers have explored various methodologies to construct this heterocyclic framework efficiently. One notable approach involves the use of transition metal catalysts to facilitate cyclization reactions. For instance, the application of palladium-catalyzed coupling reactions has enabled the construction of the pyrrolo[3,4-c]pyrrole core with high precision. This method not only ensures high yields but also allows for fine-tuning of the substituents on the ring system.

One of the most promising applications of pyrrolo[3,4-c]pyrrole derivatives lies in their potential as building blocks for advanced materials. Recent studies have demonstrated that these compounds can serve as precursors for the synthesis of two-dimensional materials such as graphene analogs. The ability to functionalize the pyrrolo[3,4-c]pyrrole framework with various substituents opens up new avenues for tailoring the electronic properties of these materials. For example, the incorporation of electron-withdrawing groups like phenylmethyl or ester moieties can significantly alter the conductivity and optical properties of the resulting materials.

In addition to materials science, pyrrolo[3,4-c]pyrrole derivatives have also shown potential in medicinal chemistry. The unique geometry and electronic properties of these compounds make them ideal candidates for drug design. Recent research has focused on their ability to act as inhibitors for certain enzymes involved in disease pathways. For instance, studies have shown that certain derivatives can inhibit kinases associated with cancer progression. This highlights their potential as leads for developing novel therapeutic agents.

The hexahydro-1-(phenylmethyl) substitution pattern in this compound plays a crucial role in its biological activity and stability. The phenylmethyl group introduces aromaticity and hydrophobicity into the molecule, which can enhance its binding affinity to target proteins. Furthermore, the 1,1-dimethylethyl ester group provides additional stability and solubility benefits. These features make Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester a valuable compound for both academic research and industrial applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the pyrrolo[3,4-c]pyrrole core exhibits significant conjugation across its ring system. This conjugation not only stabilizes the molecule but also imparts unique optical properties that could be exploited in optoelectronic devices. Furthermore, molecular dynamics simulations have provided insights into the compound's conformational flexibility and interactions with biological systems.

From an environmental standpoint, researchers are increasingly interested in understanding the biodegradability and toxicity profiles of Pyrrolo[3,4-c]pyrrole derivatives like CAS no 1823526-29-9. As these compounds find more applications in industrial settings, ensuring their safety for human health and ecosystems becomes paramount. Preliminary studies suggest that under certain conditions, these compounds can undergo enzymatic degradation; however, further research is needed to fully characterize their environmental impact.

In conclusion,Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid hexahydro-1-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS no 1823526-29-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block for advanced materials and innovative drugs while ongoing research continues to uncover new insights into its properties and uses.